Cas no 2159-40-2 (2-(4-Bromobenzoyl)benzoic acid)

• Product Name: 2-(4-Bromobenzoyl)benzoic acid
• CAS No: 2159-40-2
• MF: C₁₄H₉BrO₃
• MW: 305.123463392258
• MDL: MFCD00559266
• CID: 265548
• PubChem ID: 256062
• Update Time: 2025-05-21

2-(4-Bromobenzoyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-Bromobenzoyl)benzoic acid
• 4'-bromo-o-benzoylbenzoic acid
• F0346-0674
• NSC 82294
• o-(p-Bromobenzoyl)benzoic acid
• NSC82294
• FT-0705768
• CK2187
• 2-(4-bromobenzoyl)-benzoic acid
• BDBM50174203
• 2-(4-bromobenzoyl)benzoicacid
• Benzoic acid, o-(p-bromobenzoyl)-
• SCHEMBL1828088
• 2159-40-2
• 2(4-BROMOBENZOYL)BENZOICACID
• TimTec1_006398
• SY168912
• SR-01000391836
• EN300-28437
• CHEMBL198745
• Benzoic acid, 2-(4-bromobenzoyl)-
• 2-(4-Bromo-benzoyl)-benzoic acid
• AKOS000266854
• CAA15940
• AS-45877
• HMS1552C18
• 2(4-BROMOBENZOYL)BENZOIC ACID
• NSC-82294
• SR-01000391836-1
• Z57902896
• NONNFIAFWRSPPY-UHFFFAOYSA-N
• MFCD00559266
• DTXSID60292404
• DA-08178
• DTXCID50243546
• STL262697
• 2-[(4-bromophenyl)carbonyl]benzoic acid

• MDL： MFCD00559266
• Inchi： 1S/C14H9BrO3/c15-10-7-5-9(6-8-10)13(16)11-3-1-2-4-12(11)14(17)18/h1-8H,(H,17,18)
• InChI Key： NONNFIAFWRSPPY-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(C1C=CC=CC=1C(=O)O)=O

Computed Properties

• Exact Mass: 303.97400
• Monoisotopic Mass: 303.974
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 54.4A^2

Experimental Properties

• Density: 1.554
• Melting Point: 167-168 ºC
• Boiling Point: 482.7°Cat760mmHg
• Flash Point: 245.7°C
• Refractive Index: 1.639
• PSA: 54.37000
• LogP: 3.37830

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 2-(4-Bromobenzoyl)benzoic acid

Comprehensive Guide to 2-(4-Bromobenzoyl)benzoic acid (CAS No. 2159-40-2): Properties, Applications, and Industry Insights

2-(4-Bromobenzoyl)benzoic acid (CAS No. 2159-40-2) is a high-value aromatic carboxylic acid derivative widely used in pharmaceutical intermediates, organic synthesis, and material science. This compound, characterized by its bromobenzoyl and benzoic acid functional groups, has garnered significant attention due to its versatile reactivity and role in synthesizing advanced chemicals. Below, we delve into its molecular structure, industrial applications, and emerging trends aligned with current research demands.

The molecular formula of 2-(4-Bromobenzoyl)benzoic acid is C₁₄H₉BrO₃, with a molar mass of 305.13 g/mol. Its crystalline solid form and moderate solubility in polar solvents like ethanol or DMSO make it a preferred choice for cross-coupling reactions and ligand synthesis. Researchers often explore its photophysical properties for applications in OLEDs and sensors, aligning with the growing demand for energy-efficient materials.

In pharmaceuticals, 2-(4-Bromobenzoyl)benzoic acid serves as a key intermediate for nonsteroidal anti-inflammatory drugs (NSAIDs) and anticancer agents. Its bromo-substituted aromatic ring enhances binding affinity in drug-receptor interactions, a topic frequently searched in medicinal chemistry forums. Recent studies highlight its potential in targeted drug delivery systems, addressing the rising interest in personalized medicine.

From an industrial perspective, this compound is pivotal in polymer modification and agrochemical synthesis. Companies leverage its thermal stability to develop high-performance coatings and adhesives, responding to the sustainable materials trend. Environmental considerations also drive innovations in green synthesis methods for 2159-40-2, reducing hazardous byproducts.

Analytical techniques like HPLC, NMR, and mass spectrometry are critical for quality control of 2-(4-Bromobenzoyl)benzoic acid. FAQs in scientific communities often focus on optimizing purification protocols or scaling up production—topics we address in our technical whitepapers.

In summary, 2-(4-Bromobenzoyl)benzoic acid (CAS 2159-40-2) bridges multiple disciplines, from life sciences to advanced materials. Its adaptability to catalysis and bioconjugation ensures enduring relevance, making it a staple in R&D portfolios worldwide.